Cas no 1226164-55-1 (Ethanone, 2-phenyl-1-(2-pyrrolidinyl)-)

• Product Name: Ethanone, 2-phenyl-1-(2-pyrrolidinyl)-
• CAS No: 1226164-55-1
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5271939
• Update Time: 2025-06-08

Ethanone, 2-phenyl-1-(2-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-phenyl-1-(2-pyrrolidinyl)-

• Inchi： 1S/C12H15NO/c14-12(11-7-4-8-13-11)9-10-5-2-1-3-6-10/h1-3,5-6,11,13H,4,7-9H2
• InChI Key： TVWHEKDWMKRJRY-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCCN1)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Ethanone, 2-phenyl-1-(2-pyrrolidinyl)-

Ethanone, 2-phenyl-1-(2-pyrrolidinyl)- (CAS No. 1226164-55-1): A Comprehensive Overview

Ethanone, 2-phenyl-1-(2-pyrrolidinyl)- (CAS No. 1226164-55-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Phenylpyrrolidinyl ethanone, is characterized by its unique molecular structure, which includes a phenyl group and a pyrrolidinyl moiety attached to an ethanone backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of Ethanone, 2-phenyl-1-(2-pyrrolidinyl)- is C₁₃H₁₇NO, and its molecular weight is approximately 203.28 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of phenylacetyl chloride with pyrrolidine followed by appropriate purification steps. The resulting product is a white crystalline solid that is soluble in common organic solvents such as ethanol and dichloromethane.

In recent years, Ethanone, 2-phenyl-1-(2-pyrrolidinyl)- has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a modulator of the central nervous system (CNS). Studies have shown that this compound can interact with various neurotransmitter receptors, particularly those involved in the regulation of mood and cognitive function. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that Ethanone, 2-phenyl-1-(2-pyrrolidinyl)- exhibits potent activity at serotonin receptors, suggesting its potential as an antidepressant or anxiolytic agent.

Another promising application of Ethanone, 2-phenyl-1-(2-pyrrolidinyl)- is in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and promote neurogenesis. A study published in *Neuropharmacology* reported that Ethanone, 2-phenyl-1-(2-pyrrolidinyl)- significantly reduced neuronal cell death in animal models of Parkinson's disease, highlighting its potential as a neuroprotective agent.

Beyond its CNS effects, Ethanone, 2-phenyl-1-(2-pyrrolidinyl)- has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties. Research published in *Inflammation Research* demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory conditions like arthritis.

The safety profile of Ethanone, 2-phenyl-1-(2-pyrrolidinyl)- has been evaluated in several preclinical studies. These studies have generally reported favorable results, with no significant toxicity observed at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Ethanone, 2-phenyl-1-(2-pyrrolidinyl)- (CAS No. 1226164-55-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound, it holds promise for addressing unmet medical needs in various disease areas.